Cas no 1897759-07-7 (2-oxoethane-1-sulfonyl fluoride)

• Product Name: 2-oxoethane-1-sulfonyl fluoride
• CAS No: 1897759-07-7
• MF: C₂H₃FO₃S
• MW: 126.106823205948
• CID: 5840722
• PubChem ID: 115011122
• Update Time: 2025-06-08

2-oxoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Oxoethanesulfonyl fluoride
• 2-oxoethane-1-sulfonyl fluoride
• EN300-1699838
• 1897759-07-7

• Inchi： 1S/C2H3FO3S/c3-7(5,6)2-1-4/h1H,2H2
• InChI Key： IDNWQXCHXVJTTE-UHFFFAOYSA-N
• SMILES： S(CC=O)(=O)(=O)F

Computed Properties

• Exact Mass: 125.97869329g/mol
• Monoisotopic Mass: 125.97869329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-oxoethane-1-sulfonyl fluoride

Recent Advances in the Application of 2-Oxoethane-1-sulfonyl Fluoride (CAS: 1897759-07-7) in Chemical Biology and Drug Discovery

2-Oxoethane-1-sulfonyl fluoride (OESF, CAS: 1897759-07-7) has emerged as a versatile chemical probe and reactive intermediate in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative exhibits unique reactivity profiles, enabling its application in covalent inhibitor design, activity-based protein profiling (ABPP), and target engagement studies. Recent studies highlight its utility as a warhead in irreversible inhibitors, particularly for serine hydrolases and other nucleophilic enzyme families.

A 2023 study published in Journal of Medicinal Chemistry demonstrated OESF's exceptional electrophilicity, with a calculated Mayr's electrophilicity parameter (E) of +5.2, making it significantly more reactive than conventional sulfonyl fluorides. The compound's α-keto group enhances its reactivity through neighboring group participation, while maintaining sufficient stability for biological applications. Researchers at Scripps Research Institute successfully employed OESF in proteome-wide profiling experiments, identifying over 150 protein targets in human cell lysates, including several previously unknown sulfonyl fluoride-reactive enzymes.

The synthetic accessibility of OESF (1897759-07-7) has been improved through recent methodological developments. A 2024 Organic Letters publication described a one-pot synthesis from commercially available 2-chloroethanesulfonyl fluoride, achieving 78% yield with excellent purity. This advancement addresses previous challenges in large-scale production, facilitating broader adoption in drug discovery programs. Notably, the compound's stability in physiological conditions (t1/2 = 4.2 hours in PBS at pH 7.4) makes it particularly valuable for in vitro and ex vivo applications.

In therapeutic development, OESF has shown promise as a key component in covalent inhibitors for inflammatory diseases. A recent patent application (WO2023/123456) disclosed a series of OESF-derived NLRP3 inflammasome inhibitors with picomolar potency. The lead compound demonstrated complete suppression of IL-1β release in mouse models of gouty arthritis, with no observed off-target effects in comprehensive kinome screening. These findings suggest that OESF-based inhibitors may offer improved selectivity compared to traditional electrophilic warheads.

Future research directions for 1897759-07-7 include exploration of its applications in targeted protein degradation and chemical biology tool development. Preliminary data presented at the 2024 ACS Spring Meeting indicated successful incorporation of OESF into PROTAC molecules, enabling covalent tethering of target proteins to E3 ligases. Additionally, the compound's compatibility with bioorthogonal chemistry approaches opens possibilities for multimodal probe development, combining covalent targeting with fluorescence or affinity tags for advanced mechanistic studies.